Cas no 1216314-45-2 (5,5,5-trifluoro-4-hydroxypentanoic acid)

• Product Name: 5,5,5-trifluoro-4-hydroxypentanoic acid
• CAS No: 1216314-45-2
• MF: C₅H₇F₃O₃
• MW: 172.102492570877
• CID: 5840368
• PubChem ID: 20543349
• Update Time: 2025-06-13

5,5,5-trifluoro-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,5-Trifluoro-4-hydroxy-pentanoic acid
• Pentanoic acid, 5,5,5-trifluoro-4-hydroxy-
• 5,5,5-trifluoro-4-hydroxypentanoic acid
• 5,5,5-trifluoro-4-hydroxypentanoicacid
• EN300-1448463
• AKOS017515726
• SCHEMBL22123878
• CS-0266412
• 1216314-45-2
• ZRKUGOYMESVCEI-UHFFFAOYSA-N

• Inchi： 1S/C5H7F3O3/c6-5(7,8)3(9)1-2-4(10)11/h3,9H,1-2H2,(H,10,11)
• InChI Key： ZRKUGOYMESVCEI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(O)C(F)(F)F

Computed Properties

• Exact Mass: 172.03472857g/mol
• Monoisotopic Mass: 172.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 290.1±40.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on 5,5,5-trifluoro-4-hydroxypentanoic acid

Comprehensive Overview of 5,5,5-Trifluoro-4-hydroxypentanoic Acid (CAS No. 1216314-45-2): Properties, Applications, and Industry Insights

5,5,5-Trifluoro-4-hydroxypentanoic acid (CAS No. 1216314-45-2) is a fluorinated organic compound with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a hydroxyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. The compound’s CAS registry number (1216314-45-2) is frequently searched in chemical databases, reflecting its growing importance in industrial applications.

Recent trends in fluorinated compound research highlight the demand for 5,5,5-trifluoro-4-hydroxypentanoic acid due to its role in enhancing drug metabolic stability. Researchers are particularly interested in its potential for designing protease inhibitors and antibacterial agents, aligning with the global focus on antimicrobial resistance (AMR). The compound’s carboxylic acid moiety also enables conjugation with other pharmacophores, a topic frequently discussed in medicinal chemistry forums.

From a synthetic perspective, 1216314-45-2 is often explored for its stereoselective reactions, a hot topic in green chemistry circles. Its trifluoromethyl group contributes to lipophilicity, a property critical for optimizing drug bioavailability—a recurring keyword in pharma SEO queries. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, as noted in peer-reviewed journals.

Environmental considerations are another trending angle. The persistence of fluorinated compounds in ecosystems has sparked debates, placing 5,5,5-trifluoro-4-hydroxypentanoic acid under scrutiny for biodegradation studies. Regulatory bodies increasingly demand data on its ecological impact, making this a high-priority research area. Startups specializing in sustainable fluorochemistry are actively investigating alternatives, though the compound’s efficacy keeps it in demand.

In the material science domain, derivatives of 1216314-45-2 are tested for liquid crystal formulations and polymeric coatings, addressing queries about advanced material performance. Patent filings reveal its utility in electronic display technologies, correlating with rising searches for fluorinated liquid crystals. This interdisciplinary appeal underscores the compound’s adaptability beyond traditional chemistry.

For procurement specialists, the supply chain stability of CAS 1216314-45-2 remains a concern, given geopolitical disruptions. Suppliers emphasize GMP-compliant synthesis to meet pharmaceutical-grade standards, a frequent search term among buyers. Meanwhile, academic labs seek small-scale quantities for exploratory projects, driving niche market dynamics.

Future directions may involve catalytic fluorination methods to improve the synthesis of 5,5,5-trifluoro-4-hydroxypentanoic acid, reducing reliance on hazardous reagents. Such innovations align with OECD chemical safety guidelines, a trending topic in regulatory compliance. As AI-driven molecular modeling accelerates discovery, this compound’s role in rational drug design is poised to expand further.